Cas no 332915-44-3 (N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 332915-44-3
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 6211035
• PubChem ID: 855850
• Update Time: 2025-07-23

N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• 332915-44-3
• Oprea1_144947
• N-(2,4-dimethylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide
• AKOS000735154
• Oprea1_285663
• F2331-0011
• N-(2,4-dimethylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide

• Inchi： 1S/C19H19N3OS/c1-13-8-9-16(14(2)10-13)21-18(23)12-24-19-20-11-17(22-19)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： ONTQOOCCDPYSMZ-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(C2C=CC=CC=2)N1)CC(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 337.12488341g/mol
• Monoisotopic Mass: 337.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Introduction to N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 332915-44-3)

N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide, identified by its CAS number 332915-44-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a sulfanyl group and an imidazole ring in its structure suggests potential interactions with biological targets, which are crucial for drug design and discovery. Specifically, the sulfanyl group can participate in hydrogen bonding and hydrophobic interactions, while the imidazole ring is known for its role in various biological processes, including enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide has been studied for its potential to interact with specific enzymes and receptors involved in these pathways. For instance, preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases, which are key players in cancer cell proliferation and survival.

The synthesis of N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These synthetic methodologies not only enhance the production process but also allow for the introduction of structural modifications that can fine-tune the biological activity of the compound.

Ongoing research efforts are focused on exploring the pharmacological properties of N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide. In vitro studies have demonstrated its potential as a lead compound for further drug development. The compound's ability to bind to target proteins with high affinity suggests that it could be developed into a potent therapeutic agent. Additionally, its structural features may offer advantages in terms of metabolic stability and bioavailability, which are critical factors for drug efficacy.

The use of computational modeling and molecular dynamics simulations has played a crucial role in understanding the interactions between N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide and biological targets. These computational approaches provide valuable insights into the binding mechanism and help in designing derivatives with improved properties. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of success in developing novel therapeutics.

In conclusion, N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide(CAS No. 332915-44-3) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and demonstrated biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like N-(2,4-dimethylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide are poised to play a crucial role in the development of next-generation drugs.